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Compound of Interest

Compound Name: 5-Chloropyrazine-2-carboxylic acid

Cat. No.: B1206039 Get Quote

An In-depth Technical Guide on 5-Chloropyrazine-2-carboxylic Acid: Physicochemical

Properties

This technical guide provides a comprehensive overview of the physicochemical properties of

5-Chloropyrazine-2-carboxylic acid, with a specific focus on its melting point and solubility.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Physicochemical Data
5-Chloropyrazine-2-carboxylic acid is a heterocyclic carboxylic acid utilized as a building

block in the synthesis of various pharmaceutical and agrochemical compounds.[1] Its reactivity

is enhanced by the presence of a chlorine substituent, making it a valuable intermediate in

medicinal and agricultural chemistry.[1]

General Properties
A summary of the key physical and chemical properties of 5-Chloropyrazine-2-carboxylic
acid is presented below.
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Property Value Source

CAS Number 36070-80-1 [2][3][4][5]

Molecular Formula C₅H₃ClN₂O₂ [1][2][3]

Molecular Weight 158.54 g/mol [1][3]

Appearance
White to light yellow

powder/crystal
[1][6]

Purity >97-98% [1][6][7]

Storage
Room Temperature, Sealed in

Dry, Dark Place
[1][7][8]

Melting Point
The melting point of a compound is a critical indicator of its purity. For 5-Chloropyrazine-2-
carboxylic acid, the reported melting point varies slightly across different sources, which is

typical. The presence of impurities generally leads to a depression and broadening of the

melting point range.[9]

Melting Point (°C) Source

150-151 [2][3][8]

149 (decomposes) [1][6]

150-160 [5]

Solubility
Quantitative solubility data for 5-Chloropyrazine-2-carboxylic acid is not readily available in

the public domain. However, qualitative information can be inferred from its synthesis and

extraction procedures. The compound is extracted from an aqueous solution into ethyl acetate,

indicating good solubility in this organic solvent.[2][8] As a carboxylic acid, its solubility in

aqueous solutions is expected to be highly pH-dependent. It will be more soluble in basic

solutions (like 5% sodium hydroxide or sodium bicarbonate) where it forms a salt, and less

soluble in acidic solutions.[10]
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Solvent Qualitative Solubility Rationale

Water Low to moderate
Expected to be pH-dependent.

[10][11]

Ethyl Acetate Soluble
Used as an extraction solvent

during synthesis.[2][8]

5% NaOH (aq) Soluble

Forms a soluble salt (sodium

5-chloropyrazine-2-

carboxylate).[10]

5% NaHCO₃ (aq) Soluble

Forms a soluble salt,

characteristic of a carboxylic

acid.[10]

5% HCl (aq) Low

The acidic medium suppresses

the deprotonation of the

carboxylic acid.[10]

DMSO Soluble

A common polar aprotic

solvent for organic

compounds.[11]

Experimental Protocols
Detailed methodologies for determining the melting point and solubility are crucial for obtaining

reliable and reproducible data.

Protocol 1: Melting Point Determination (Capillary
Method)
This standard method involves heating a small sample of the compound in a capillary tube and

observing the temperature range over which it melts.[9][12][13]

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp) or Thiele tube setup
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Glass capillary tubes (one end sealed)

Thermometer (calibrated)

Mortar and pestle or spatula

Procedure:

Sample Preparation: Place a small amount of dry 5-Chloropyrazine-2-carboxylic acid on a

clean, dry surface. If the crystals are large, gently pulverize them to a fine powder.[12]

Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.

To ensure dense packing, drop the capillary tube (closed end down) through a long, narrow

glass tube onto the benchtop. Repeat until the sample height is 2-3 mm.[13]

Measurement (Using Digital Apparatus):

Place the loaded capillary tube into the sample holder of the melting point apparatus.[14]

If the approximate melting point is unknown, perform a rapid heating run (10-20 °C/min) to

get a rough estimate.[14]

Allow the apparatus to cool to at least 20 °C below the estimated melting point.

Prepare a new sample and heat at a slow rate (1-2 °C/min) near the expected melting

point.[13][14]

Data Recording: Record two temperatures:

T₁: The temperature at which the first droplet of liquid appears.

T₂: The temperature at which the entire sample has completely liquefied.

The melting point is reported as the range T₁ - T₂.
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Sample Preparation Measurement Data Recording

Dry Sample Pulverize Load Capillary (2-3mm) Insert into Apparatus Rapid Heating (Estimate) Cool Down Slow Heating (1-2°C/min) Record T1
(First liquid drop)

Record T2
(Completely liquid) Report Range (T1 - T2)

Click to download full resolution via product page

Workflow for Melting Point Determination.

Protocol 2: Equilibrium Solubility Determination
This protocol determines the concentration of a saturated solution of the compound in a

specific solvent at a given temperature, a standard method in pharmaceutical profiling.[15]

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker/agitator

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

High-Performance Liquid Chromatography (HPLC) system with UV detector

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of solid 5-Chloropyrazine-2-carboxylic acid to a vial

containing a known volume of the desired solvent (e.g., water, phosphate-buffered saline at

pH 7.4).
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Equilibration: Seal the vial and place it in a shaker or agitator set to a constant temperature

(e.g., 25 °C). Agitate the suspension for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached between the solid and the solution.[15]

Phase Separation: After equilibration, allow the vial to stand to let the excess solid settle. To

ensure complete removal of undissolved particles, centrifuge the vial at high speed.[15]

Sampling and Filtration: Carefully withdraw a sample from the clear supernatant.

Immediately filter the sample through a syringe filter to remove any remaining microscopic

particles.[15]

Quantification:

Accurately dilute the filtered supernatant with a suitable solvent to a concentration within

the calibrated range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the

concentration of the compound.

Calculation: Calculate the original concentration in the saturated solution, accounting for the

dilution factor. This value represents the equilibrium solubility of the compound in the tested

solvent at the specified temperature.
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Quantify by HPLC

Calculate Solubility
(Account for dilution)
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Workflow for Equilibrium Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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